Cas no 2309458-36-2 (2-{[2-(5-Bromopyridin-2-yl)-8-[(tert-butoxy)carbonyl]-8-azaspiro[4.5]decan-2-yl]oxy}acetic acid)

• Product Name: 2-{[2-(5-Bromopyridin-2-yl)-8-[(tert-butoxy)carbonyl]-8-azaspiro[4.5]decan-2-yl]oxy}acetic acid
• CAS No: 2309458-36-2
• MF: C₂₁H₂₉BrN₂O₅
• MW: 469.36936545372
• CID: 6228309
• PubChem ID: 165739967
• Update Time: 2025-06-08

2-{[2-(5-Bromopyridin-2-yl)-8-[(tert-butoxy)carbonyl]-8-azaspiro[4.5]decan-2-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7429068
• 2-{[2-(5-bromopyridin-2-yl)-8-[(tert-butoxy)carbonyl]-8-azaspiro[4.5]decan-2-yl]oxy}acetic acid
• 2309458-36-2
• 2-{[2-(5-Bromopyridin-2-yl)-8-[(tert-butoxy)carbonyl]-8-azaspiro[4.5]decan-2-yl]oxy}acetic acid

• Inchi： 1S/C21H29BrN2O5/c1-19(2,3)29-18(27)24-10-8-20(9-11-24)6-7-21(14-20,28-13-17(25)26)16-5-4-15(22)12-23-16/h4-5,12H,6-11,13-14H2,1-3H3,(H,25,26)
• InChI Key： GIVRKGIIRXDHQW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(CCC2(CCN(C(=O)OC(C)(C)C)CC2)C1)OCC(=O)O

Computed Properties

• Exact Mass: 468.12598g/mol
• Monoisotopic Mass: 468.12598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89Ų

Additional information on 2-{[2-(5-Bromopyridin-2-yl)-8-[(tert-butoxy)carbonyl]-8-azaspiro[4.5]decan-2-yl]oxy}acetic acid

Comprehensive Overview of 2-{[2-(5-Bromopyridin-2-yl)-8-[(tert-butoxy)carbonyl]-8-azaspiro[4.5]decan-2-yl]oxy}acetic acid (CAS No. 2309458-36-2)

In the rapidly evolving field of pharmaceutical and agrochemical research, 2-{[2-(5-Bromopyridin-2-yl)-8-[(tert-butoxy)carbonyl]-8-azaspiro[4.5]decan-2-yl]oxy}acetic acid (CAS No. 2309458-36-2) has emerged as a compound of significant interest. This molecule, characterized by its intricate spirocyclic structure and bromopyridine moiety, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its unique molecular architecture, which combines a tert-butoxycarbonyl (Boc) protected amine with a carboxylic acid functional group, making it a versatile intermediate in synthetic chemistry.

The compound's CAS No. 2309458-36-2 is frequently searched in academic and industrial databases, reflecting its growing relevance. One of the key reasons for this attention is its role in the development of small-molecule inhibitors and bioconjugation strategies. The presence of the 5-bromopyridin-2-yl group allows for further functionalization via cross-coupling reactions, a feature highly valued in modern medicinal chemistry. Additionally, the 8-azaspiro[4.5]decane core contributes to its three-dimensional complexity, which is often associated with improved bioavailability and target selectivity.

Recent trends in AI-driven drug discovery have further amplified interest in compounds like 2-{[2-(5-Bromopyridin-2-yl)-8-[(tert-butoxy)carbonyl]-8-azaspiro[4.5]decan-2-yl]oxy}acetic acid. Machine learning models are increasingly used to predict the ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) of such molecules, accelerating the identification of promising candidates. This aligns with the broader industry focus on computational chemistry and high-throughput screening, where compounds with spirocyclic frameworks are often prioritized due to their structural novelty.

Another area of application for this compound is in the synthesis of peptide mimetics and proteolysis-targeting chimeras (PROTACs). The carboxylic acid functionality enables easy conjugation to other biomolecules, while the Boc group provides a handle for selective deprotection. This dual functionality makes it a valuable building block in bioconjugation chemistry, a field that has gained traction due to the rise of antibody-drug conjugates (ADCs) and other targeted therapies.

From a synthetic perspective, the compound's long IUPAC name and complex structure may pose challenges in large-scale production. However, advances in flow chemistry and catalytic methods are addressing these hurdles, making it more accessible for industrial applications. Researchers are also exploring its potential in green chemistry initiatives, where the focus is on minimizing waste and improving atom economy.

In conclusion, 2-{[2-(5-Bromopyridin-2-yl)-8-[(tert-butoxy)carbonyl]-8-azaspiro[4.5]decan-2-yl]oxy}acetic acid (CAS No. 2309458-36-2) represents a fascinating intersection of structural complexity and functional versatility. Its applications span from drug discovery to material science, driven by ongoing innovations in synthetic and computational chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a topic of significant interest in the years to come.